Cas no 2229403-68-1 ({1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine)

{1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine structure
2229403-68-1 structure
Product Name:{1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine
CAS No:2229403-68-1
MF:C14H18F3NO
MW:273.294034481049
CID:6027940
PubChem ID:165850809
Update Time:2025-10-05

{1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine
    • {1-[3-methoxy-4-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine
    • EN300-1941228
    • 2229403-68-1
    • Inchi: 1S/C14H18F3NO/c1-12(2)7-13(12,8-18)9-4-5-10(14(15,16)17)11(6-9)19-3/h4-6H,7-8,18H2,1-3H3
    • InChI Key: GBNYRHCLNOJKRN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1OC)C1(CN)CC1(C)C)(F)F

Computed Properties

  • Exact Mass: 273.13404868g/mol
  • Monoisotopic Mass: 273.13404868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.2Ų

{1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine Pricemore >>

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Additional information on {1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine

Comprehensive Overview of {1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229403-68-1)

The compound {1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229403-68-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinct cyclopropyl core, combined with a methoxy and trifluoromethyl substituent, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive intermediate in drug discovery, given its ability to modulate biological pathways. The presence of the trifluoromethyl group enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like {1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine has surged due to their unique physicochemical properties. Fluorination is a hot topic in the scientific community, as it often improves a molecule's lipophilicity, bioavailability, and binding affinity. This compound's methanamine moiety further adds to its versatility, enabling facile derivatization for targeted applications. Its CAS No. 2229403-68-1 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

The synthesis of {1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine involves multi-step organic transformations, often starting from readily available precursors. Key steps include the formation of the cyclopropyl ring and the introduction of the trifluoromethyl group, which require precise control of reaction conditions. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to optimize yield and purity. These methodologies align with the growing trend toward green chemistry, minimizing waste and energy consumption.

From a pharmacological perspective, {1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine has shown promise in preliminary screenings for central nervous system (CNS) targets. Its ability to cross the blood-brain barrier makes it a candidate for neurodegenerative disease research. Additionally, its agrochemical potential is being investigated, particularly in the development of novel pesticides with improved efficacy and environmental safety. The compound's structural rigidity, imparted by the cyclopropyl group, contributes to its stability under various conditions, a critical factor for field applications.

Analytical characterization of CAS No. 2229403-68-1 typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity and purity, which are paramount for reproducible research outcomes. The rise of AI-driven drug discovery has also spurred interest in this molecule, as computational models predict its interactions with biological targets. Such innovations are reshaping how researchers approach small-molecule design and optimization.

In conclusion, {1-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine represents a fascinating intersection of chemistry and biology. Its multifunctional structure and CAS No. 2229403-68-1 make it a valuable asset for scientists exploring new therapeutic and agrochemical avenues. As the scientific community continues to prioritize sustainable synthesis and targeted drug delivery, this compound is poised to play a pivotal role in future innovations.

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